Cas no 2034461-24-8 (3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide)

3-(4-Cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide is a synthetic organic compound featuring a cyano-substituted phenyl group linked to a propanamide scaffold, further functionalized with a pyridine-pyrazole moiety. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or bioactive intermediate due to its heterocyclic components and amide linkage. The presence of the 4-cyanophenyl group enhances binding affinity in target interactions, while the 1-methylpyrazole and pyridine units contribute to solubility and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically used in research settings for probing biological pathways or optimizing lead compounds.
3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide structure
2034461-24-8 structure
Product Name:3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide
CAS No:2034461-24-8
MF:C20H19N5O
MW:345.397763490677
CID:5965029
PubChem ID:119105102
Update Time:2025-10-21

3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide
    • F6560-5315
    • 2034461-24-8
    • AKOS026698861
    • 3-(4-cyanophenyl)-N-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}propanamide
    • 3-(4-cyanophenyl)-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]propanamide
    • 3-(4-cyanophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)propanamide
    • Inchi: 1S/C20H19N5O/c1-25-14-19(13-24-25)18-8-17(10-22-12-18)11-23-20(26)7-6-15-2-4-16(9-21)5-3-15/h2-5,8,10,12-14H,6-7,11H2,1H3,(H,23,26)
    • InChI Key: BCSNKKNOXJXDIO-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(C#N)=CC=1)NCC1C=NC=C(C2C=NN(C)C=2)C=1

Computed Properties

  • Exact Mass: 345.15896025g/mol
  • Monoisotopic Mass: 345.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.6Ų

3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide Pricemore >>

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3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide Related Literature

Additional information on 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide

3-(4-Cyanophenyl)-N-{5-(1-Methyl-1H-Pyrazol-4-yl)Pyridin-3-ylmethyl}propanamide (CAS No. 2034461-24-8): An Emerging Compound in Medicinal Chemistry

3-(4-Cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide, with the CAS number 2034461-24-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for a variety of therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The molecular structure of 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide is composed of several key functional groups. The cyano group on the phenyl ring and the methylated pyrazole moiety are particularly noteworthy, as they contribute to the compound's pharmacological properties. The presence of these functional groups suggests that the compound may exhibit potent biological activity, making it a valuable candidate for further research and development.

Synthesis of 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide typically involves a multi-step process. One common approach is to start with the synthesis of the cyanophenyl derivative and then couple it with the methylated pyrazole-containing pyridine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the proliferation of cancer cells in vitro by targeting specific signaling pathways involved in cell growth and survival. Additionally, another study demonstrated its ability to reduce inflammation by modulating key inflammatory mediators.

The potential therapeutic applications of 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide are diverse and promising. In oncology, it may serve as a lead compound for developing new anti-cancer drugs that target specific molecular pathways. In inflammatory diseases, its anti-inflammatory properties could be harnessed to develop novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

To further validate its therapeutic potential, ongoing clinical trials are being conducted to evaluate the safety and efficacy of 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide. These trials are essential for determining its suitability as a drug candidate and for identifying any potential side effects or limitations. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide has also shown promise as a tool for studying biological processes. Its unique structure allows it to interact with specific proteins and receptors, making it a valuable probe for investigating signaling pathways and cellular mechanisms involved in disease progression.

The future of 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}propanamide in medicinal chemistry looks bright. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.

In conclusion, 3-(4-cyanophenyl)-N-{5-(1-methyl-1H-pyrazol-4-y l)pyridin - 3 - ylm eth yl }pro panam ide (CAS No. 2034461 - 2 4 - 8) strong > represents a significant advancement in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities and potential therapeutic applications, makes it an exciting area of research for scientists and pharmaceutical companies alike. As further studies continue to uncover its full potential, this compound may well become a cornerstone in the development of new drugs for treating a wide range of diseases.

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